10-(9Z-hexadecenoyloxy)-octadecanoic acid
Overview
Description
10-POHSA is a newly identified endogenous lipid that belongs to a collection of branched fatty acid esters of hydroxy fatty acids (FAHFAs). It is a FAHFA in which palmitoleic acid is esterified to 10-hydroxy stearic acid. Among the FAHFA family members, PAHSAs are the most abundant in the adipose tissue of glucose tolerant AG4OX mice, which overexpress the Glut4 glucose transporter specifically in adipose tissue. As other FAHFAs improve glucose tolerance, stimulate insulin secretion, and have anti-inflammatory effects, 10-POHSA may be a bioactive lipid with roles in metabolic syndrome and inflammation.
Scientific Research Applications
1. Chemical Structure and Analysis in Adipocere
Research by Takatori and Yamaoka (1979) identified two homologs of 9-chloro-10-methoxy(9-methoxy-10-chloro) fatty acids in adipocere from a human neonate, including 9-chloro-10-methoxy(9-methoxy-10-chloro)-octadecanoic acid. Their structures were confirmed using various analytical methods, underscoring the importance of these compounds in forensic science applications (Takatori & Yamaoka, 1979).
2. Biolubricant Applications
A study by Salimon, Salih, and Yousif (2012) focused on synthetic ester basestocks for biolubricant applications derived from oleic acid, closely related to 10-(9Z-hexadecenoyloxy)-octadecanoic acid. These compounds demonstrated potential for industrial fluid formulation across different temperature applications (Salimon, Salih, & Yousif, 2012).
properties
Product Name |
10-(9Z-hexadecenoyloxy)-octadecanoic acid |
|---|---|
Molecular Formula |
C34H64O4 |
Molecular Weight |
536.9 |
IUPAC Name |
10-[(Z)-hexadec-9-enoyl]oxyoctadecanoic acid |
InChI |
InChI=1S/C34H64O4/c1-3-5-7-9-11-12-13-14-15-16-17-23-27-31-34(37)38-32(28-24-20-10-8-6-4-2)29-25-21-18-19-22-26-30-33(35)36/h12-13,32H,3-11,14-31H2,1-2H3,(H,35,36)/b13-12- |
InChI Key |
FUMHQIYYIKZIBE-SEYXRHQNSA-N |
SMILES |
CCCCCCCCC(CCCCCCCCC(=O)O)OC(=O)CCCCCCCC=CCCCCCC |
synonyms |
(Z)-10-(hexadec-9-enoyloxy)octadecanoic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 3-(4-acetyloxy-3,4-dimethylpent-2-enoyl)oxy-15,16-dihydroxy-9,13-dimethyl-4,11-dioxo-10-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate](/img/structure/B1164462.png)
